Cas no 756797-55-4 (3-(dimethylamino)-1-ethyl-1,2-dihydroquinoxalin-2-one)

• Product Name: 3-(dimethylamino)-1-ethyl-1,2-dihydroquinoxalin-2-one
• CAS No: 756797-55-4
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• MDL: MFCD00950931
• CID: 549172
• PubChem ID: 15818793
• Update Time: 2025-06-08

3-(dimethylamino)-1-ethyl-1,2-dihydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone,3-(dimethylamino)-1-ethyl-
• 2(1H)-Quinoxalinone,3-(dimethylamino)-1-ethyl-(9CI)
• 3-(dimethylamino)-1-ethyl-1,2-dihydroquinoxalin-2-one
• Z2044793244
• 3-(Dimethylamino)-1-ethylquinoxalin-2(1H)-one
• AKOS027414605
• 756797-55-4

• MDL： MFCD00950931
• Inchi： 1S/C12H15N3O/c1-4-15-10-8-6-5-7-9(10)13-11(12(15)16)14(2)3/h5-8H,4H2,1-3H3
• InChI Key： YPLZBCFZIJJPNG-UHFFFAOYSA-N
• SMILES： O=C1C(=NC2C=CC=CC=2N1CC)N(C)C

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.9Ų

Additional information on 3-(dimethylamino)-1-ethyl-1,2-dihydroquinoxalin-2-one

Professional Introduction to 3-(dimethylamino)-1-ethyl-1,2-dihydroquinoxalin-2-one (CAS No. 756797-55-4)

3-(dimethylamino)-1-ethyl-1,2-dihydroquinoxalin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 756797-55-4, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The quinoxaline core structure, combined with the presence of both dimethylamino and ethyl substituents, contributes to its diverse chemical reactivity and biological activity.

The molecular framework of 3-(dimethylamino)-1-ethyl-1,2-dihydroquinoxalin-2-one encompasses a fused bicyclic system, which is a common motif in many pharmacologically active molecules. The presence of the dimethylamino group enhances the compound's basicity, making it a valuable intermediate in the synthesis of various bioactive agents. Additionally, the ethyl group introduces steric and electronic effects that can modulate the compound's interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of quinoxaline derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, anticancer agents, and antimicrobial treatments. The structural versatility of quinoxalines allows for the design of molecules with tailored biological activities, making them attractive candidates for further research.

One of the most compelling aspects of 3-(dimethylamino)-1-ethyl-1,2-dihydroquinoxalin-2-one is its potential as a scaffold for drug discovery. Researchers have leveraged its chemical structure to develop novel analogs with enhanced efficacy and reduced side effects. For instance, studies have demonstrated that modifications at the nitrogen atoms of the quinoxaline ring can significantly influence the compound's pharmacokinetic profile. This has led to the identification of several promising lead compounds that are currently undergoing further investigation.

The synthesis of 3-(dimethylamino)-1-ethyl-1,2-dihydroquinoxalin-2-one involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the quinoxaline core through condensation reactions between appropriate precursors. Subsequent functionalization steps introduce the dimethylamino and ethyl groups at strategic positions within the molecule. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve high yields and purity.

The biological activity of 3-(dimethylamino)-1-ethyl-1,2-dihydroquinoxalin-2-one has been extensively studied in vitro and in vivo. Preliminary experiments have revealed that this compound exhibits notable interactions with various biological targets, including enzymes and receptors involved in disease pathways. These interactions suggest potential therapeutic applications in areas such as neurodegenerative diseases and cancer. However, further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties.

In conclusion, 3-(dimethylamino)-1-ethyl-1,2-dihydroquinoxalin-2-one (CAS No. 756797-55-4) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis presents challenges that require advanced chemical methodologies, but the rewards are substantial in terms of developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.